Cas no 2287330-86-1 (6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole
• CAS No: 2287330-86-1
• MF: C₁₃H₁₆BrN₃
• MW: 294.19024181366
• CID: 6593439
• PubChem ID: 165743513
• Update Time: 2025-05-20

6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287330-86-1
• EN300-6749332
• 6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole

• Inchi： 1S/C13H16BrN3/c1-9-6-12-13(7-11(9)14)17(16-15-12)8-10-4-2-3-5-10/h6-7,10H,2-5,8H2,1H3
• InChI Key： SUURFEJUEIBNMC-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC2=C(C=1)N(CC1CCCC1)N=N2

Computed Properties

• Exact Mass: 293.05276g/mol
• Monoisotopic Mass: 293.05276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole

6-Bromo-1-(Cyclopentylmethyl)-5-Methyl-1H-1,2,3-Benzotriazole: A Comprehensive Overview

6-Bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole, with the CAS number 2287330-86-1, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and chemical synthesis. This compound belongs to the class of benzotriazole derivatives, which are widely recognized for their unique chemical properties and versatile applications. The structure of this compound is characterized by a benzotriazole ring system with substituents at positions 6 (bromo), 5 (methyl), and 1 (cyclopentylmethyl), making it a valuable molecule for both academic research and industrial applications.

The synthesis of 6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole involves a series of carefully designed organic reactions. The starting material typically begins with a benzotriazole derivative, which undergoes bromination at the 6-position. This step is often achieved through electrophilic substitution reactions using bromine in the presence of a suitable catalyst. Subsequent steps involve the introduction of the cyclopentylmethyl group at position 1 and the methyl group at position 5. These substitutions are typically carried out using alkylation or Friedel-Crafts alkylation methods, ensuring high regioselectivity and yield.

Recent studies have highlighted the potential of benzotriazole derivatives as advanced materials for various applications. For instance, researchers have explored the use of these compounds as UV stabilizers in polymers due to their ability to absorb ultraviolet light effectively. The presence of electron-withdrawing groups like bromine at position 6 enhances the absorption properties of the molecule, making it particularly suitable for this application. Additionally, the cyclopentylmethyl group at position 1 contributes to improved thermal stability and mechanical properties, which are critical for polymer formulations.

In terms of electronic properties, 6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole exhibits interesting behavior that has been studied using computational chemistry methods. Density functional theory (DFT) calculations have revealed that the molecule has a planar geometry with significant conjugation across the benzotriazole ring. This conjugation plays a crucial role in determining its optical and electronic properties. Furthermore, the methyl groups at positions 5 and 8 provide steric hindrance, which can influence both its reactivity and solubility in various solvents.

The application of this compound extends beyond UV stabilization. Recent research has also explored its potential as a ligand in coordination chemistry. The nitrogen atoms in the benzotriazole ring can act as coordinating sites for metal ions such as copper(II) or zinc(II). These metal complexes have shown promise in catalytic applications and as sensors for environmental monitoring. For example, copper complexes derived from this compound have been reported to exhibit high catalytic activity in oxidation reactions under mild conditions.

In conclusion, 6-bromo-1-(cyclopentylmethyl)-5-methyl-1H-1,2,3-benzotriazole is a multifaceted compound with a wide range of potential applications. Its unique structure allows it to serve as an effective UV stabilizer in polymers and as a versatile ligand in coordination chemistry. With ongoing research into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.